Cas no 90158-40-0 (2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester)

2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester structure
90158-40-0 structure
Product Name:2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester
CAS No:90158-40-0
MF:C12H19NO3
MW:225.284163713455
CID:792980
PubChem ID:71429997
Update Time:2025-04-19

2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-butoxy-2-cyano-3-methyl-, ethyl ester
    • ethyl 4-butoxy-2-cyano-3-methylbut-2-enoate
    • DTXSID70848653
    • 90158-40-0
    • Inchi: 1S/C12H19NO3/c1-4-6-7-15-9-10(3)11(8-13)12(14)16-5-2/h4-7,9H2,1-3H3
    • InChI Key: VKDOTIKAOIXAEW-UHFFFAOYSA-N
    • SMILES: O(CC(=C(C#N)C(=O)OCC)C)CCCC

Computed Properties

  • Exact Mass: 225.13649347g/mol
  • Monoisotopic Mass: 225.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 59.3Ų
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